Cas no 13906-90-6 (2-Benzylaziridine)

2-Benzylaziridine structure
2-Benzylaziridine structure
Product Name:2-Benzylaziridine
CAS No:13906-90-6
MF:C9H11N
MW:133.190342187881
MDL:MFCD11846455
CID:49535
PubChem ID:103025
Update Time:2025-04-18

2-Benzylaziridine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzylaziridine
    • Aziridine, 2-(phenylmethyl)-
    • (+-)-2-Benzyl-aziridin
    • (R,S)-2-Benzylaziridin
    • 2-(phenylmethyl)aziridine
    • 2-Benzylaziridin
    • 2-Benzyl-aziridin
    • 2-benzyl-aziridine
    • AC1Q1HOE
    • ACMC-209v85
    • AG-D-78820
    • Aziridine, 2-benzyl-
    • Benzyl-2-aziridin
    • Einecs 237-677-9
    • FT-0655476
    • 13906-90-6
    • NS00052719
    • FT-0649055
    • EN300-7645847
    • A807476
    • CDA18495
    • LKQAJXTWYDNYHK-UHFFFAOYSA-N
    • DTXSID80930295
    • SCHEMBL538541
    • AKOS015891452
    • FT-0771020
    • DIETHYL2-[(3-THIENYLAMINO)METHYLIDENE!MALONATE,97+%
    • CS-0217531
    • MFCD11846455
    • NAA90690
    • DB-014038
    • DB-013623
    • DB-013664
    • MDL: MFCD11846455
    • Inchi: 1S/C9H11N/c1-2-4-8(5-3-1)6-9-7-10-9/h1-5,9-10H,6-7H2
    • InChI Key: LKQAJXTWYDNYHK-UHFFFAOYSA-N
    • SMILES: N1CC1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 133.089
  • Monoisotopic Mass: 133.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.9Ų

Experimental Properties

  • Density: 1.044
  • Boiling Point: 205 ºC
  • Flash Point: 76 ºC
  • Refractive Index: 1.568
  • PSA: 21.94000
  • LogP: 1.52970

2-Benzylaziridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM200551-1g
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13906-90-6 95%
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$729 2021-06-09
Alichem
A019139636-1g
2-Benzylaziridine
13906-90-6 95%
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621.72 USD 2021-06-16
abcr
AB450478-1 g
2-Benzylaziridine, 90%; .
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€619.00 2023-07-18
Chemenu
CM200551-1g
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13906-90-6 95%
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$729 2023-03-06
Enamine
EN300-7645847-0.05g
2-benzylaziridine
13906-90-6 85.0%
0.05g
$69.0 2025-03-22
Enamine
EN300-7645847-0.1g
2-benzylaziridine
13906-90-6 85.0%
0.1g
$105.0 2025-03-22
Enamine
EN300-7645847-0.25g
2-benzylaziridine
13906-90-6 85.0%
0.25g
$149.0 2025-03-22
Enamine
EN300-7645847-0.5g
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13906-90-6 85.0%
0.5g
$284.0 2025-03-22
Enamine
EN300-7645847-1.0g
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13906-90-6 85.0%
1.0g
$385.0 2025-03-22
Enamine
EN300-7645847-2.5g
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13906-90-6 85.0%
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$754.0 2025-03-22

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